Cas no 1804839-22-2 (3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804839-22-2
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4838286
• Update Time: 2025-06-08

3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H6BrF3INO2/c9-2-4-1-6(16-8(10,11)12)5(3-15)14-7(4)13/h1,15H,2-3H2
• InChI Key： ALNJABAUXMQYLG-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C=C(C(CO)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4

Additional information on 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol

Introduction to 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804839-22-2)

3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, comprising a pyridine core substituted with a bromomethyl group, an iodo atom, and a trifluoromethoxy moiety, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively explored in the development of novel therapeutic agents, particularly in the realms of oncology and central nervous system (CNS) disorders.

The bromomethyl group at the 3-position of the pyridine ring provides a reactive site for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for introducing diverse pharmacophores. The presence of an iodo atom at the 2-position adds another layer of reactivity, allowing for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to link different molecular fragments.

The trifluoromethoxy group at the 5-position introduces fluorine atoms into the molecule, a common strategy in drug design to enhance metabolic stability, binding affinity, and pharmacokinetic properties. Fluoro-substituted compounds often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This particular substitution pattern has been associated with enhanced binding to biological targets, making it an attractive scaffold for developing small-molecule drugs.

3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804839-22-2) has been utilized in several cutting-edge research projects aimed at identifying novel therapeutic candidates. For instance, recent studies have demonstrated its utility in generating libraries of pyridine-based compounds for high-throughput screening (HTS) against protein kinases involved in cancer progression. The combination of bromomethyl and iodo substituents allows for efficient diversification of the molecular structure, facilitating the discovery of potent inhibitors with improved selectivity and efficacy.

In addition to its applications in oncology, this compound has shown promise in the development of treatments for neurological disorders. Pyridine derivatives are well-documented for their role as modulators of neurotransmitter systems, and modifications at specific positions can fine-tune their pharmacological profiles. The trifluoromethoxy group, in particular, has been linked to enhanced blood-brain barrier penetration, a critical factor for CNS drug delivery. Researchers have leveraged this compound to synthesize analogs with potential applications in managing neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic utility of 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol extends beyond its direct use as a lead compound. It serves as a key building block for constructing more complex scaffolds through sequential functionalization. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at the iodo position, while nucleophilic addition reactions can be used to incorporate heterocycles or other functional groups at the bromomethyl site. These transformations have enabled the generation of diverse chemical space for medicinal chemists to explore.

Recent advances in computational chemistry have further enhanced the appeal of this compound. Molecular modeling studies have identified optimal binding modes for 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol with target proteins, providing insights into its potential as a drug candidate. These virtual screening approaches have accelerated the process of identifying promising scaffolds, reducing the time and cost associated with traditional hit identification methods.

The trifluoromethoxy group's electronic properties also contribute to the compound's reactivity and stability under various conditions. Fluorine atoms are known to influence both electronic and steric environments within molecules, which can be exploited to modulate drug-like properties such as lipophilicity and solubility. This feature has been particularly valuable in optimizing formulations for oral administration or delivery via other routes.

In conclusion,3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804839-22-2) represents a compelling tool for synthetic chemists and medicinal researchers alike. Its unique structural attributes enable diverse functionalization strategies, making it an indispensable intermediate in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow further.